Cas no 175153-39-6 (Methyl 2-Chloro-4-morpholinobenzenecarboxylate)

• Product Name: Methyl 2-Chloro-4-morpholinobenzenecarboxylate
• CAS No: 175153-39-6
• MF: C₁₂H₁₄ClNO₃
• MW: 255.697462558746
• MDL: MFCD03012873
• CID: 1087677
• PubChem ID: 3330270
• Update Time: 2025-06-08

Methyl 2-Chloro-4-morpholinobenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-morpholinobenzoate
• 2-chloro-4-(4-morpholinyl)Benzoic acid methyl ester
• Methyl 2-chloro-4-(1H-pyrazol-1-yl)-benzenecarboxylate
• Methyl 2-chloro-4-morpholinobenzenecarboxylate
• 2-chloro-4-(morpholin-4-yl)benzoic acid methyl ester
• 2-chloro-4-morpholin-4-yl-benzoic acid methyl ester
• AC1MNMZG
• CTK6J0166
• Oprea1_218672
• SBB101632
• SureCN2086265
• METHYL 2-CHLORO-4-(1H-PYRAZOL-1-YL)BENZENECARBOXYLATE
• 1T-1484
• YUNVILNVPWWADK-UHFFFAOYSA-N
• Methyl2-chloro-4-morpholinobenzoate
• MFCD03012873
• DB-065001
• AKOS005069804
• SCHEMBL2086265
• J-521984
• methyl 2-chloro-4-morpholin-4-ylbenzoate
• DTXSID40391520
• 175153-39-6
• methyl 2-chloro-4-(morpholin-4-yl)benzoate
• Methyl 2-Chloro-4-morpholinobenzenecarboxylate

• MDL： MFCD03012873
• Inchi： 1S/C12H14ClNO3/c1-16-12(15)10-3-2-9(8-11(10)13)14-4-6-17-7-5-14/h2-3,8H,4-7H2,1H3
• InChI Key： YUNVILNVPWWADK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(=C1)N1CCOCC1

Computed Properties

• Exact Mass: 255.06632
• Monoisotopic Mass: 255.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Melting Point: 96-99°
• PSA: 38.77

Methyl 2-Chloro-4-morpholinobenzenecarboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on Methyl 2-Chloro-4-morpholinobenzenecarboxylate

Methyl 2-Chloro-4-morpholinobenzenecarboxylate (CAS No. 175153-39-6): An Overview

Methyl 2-Chloro-4-morpholinobenzenecarboxylate (CAS No. 175153-39-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 2-Chloro-4-morpholinobenzenecarboxylate consists of a benzene ring substituted with a chloro group at the 2-position and a morpholino group at the 4-position, with a methyl ester group attached to the carboxylic acid moiety. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of Methyl 2-Chloro-4-morpholinobenzenecarboxylate in the context of drug discovery and development. One notable area of research involves its potential as a scaffold for the design of selective inhibitors of various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, Methyl 2-Chloro-4-morpholinobenzenecarboxylate has also been explored for its potential as an anti-inflammatory agent. Research conducted at the University of California, Los Angeles (UCLA) showed that this compound and its derivatives could effectively reduce inflammation in vitro and in vivo models. The anti-inflammatory effects were attributed to the compound's ability to modulate the expression of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of Methyl 2-Chloro-4-morpholinobenzenecarboxylate have also been studied extensively. A study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a therapeutic agent. The compound's high oral bioavailability and low toxicity further support its potential for clinical applications.

In terms of synthetic methods, several efficient routes have been developed for the preparation of Methyl 2-Chloro-4-morpholinobenzenecarboxylate. One such method involves the reaction of 2-chloro-4-morpholinoaniline with methyl chloroformate under mild conditions. This synthetic approach has been optimized to achieve high yields and purity, facilitating large-scale production for both research and commercial purposes.

The safety profile of Methyl 2-Chloro-4-morpholinobenzenecarboxylate has also been evaluated in various preclinical studies. Toxicity assessments conducted on animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings provide a strong foundation for advancing this compound into clinical trials.

In conclusion, Methyl 2-Chloro-4-morpholinobenzenecarboxylate (CAS No. 175153-39-6) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable biological properties and safety profile, positions it as a valuable candidate for further development into novel therapeutic agents. Ongoing research continues to explore new derivatives and applications of this compound, paving the way for potential breakthroughs in drug discovery and development.